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Compound Name: )
aminophenoxy)phenyl|sulfone

Cat. No.: B080366

A comprehensive analysis of the structure-property relationships of polyimides derived from
bis(aminophenoxy)phenylene (BAPS) isomers reveals significant variations in their thermal,
mechanical, dielectric, and solubility characteristics. The isomeric attachment of the
aminophenoxy groups to the central phenyl ring dictates the polymer chain's geometry, packing
efficiency, and intermolecular interactions, thereby influencing the macroscopic properties of
the resulting polyimides. This guide provides a comparative overview of these properties,
supported by experimental data and detailed methodologies.

Influence of BAPS Isomerism on Polyimide
Properties

The spatial arrangement of the ether and amino linkages in BAPS isomers—typically para (p),
meta (m), and ortho (0) substitutions—directly impacts the flexibility and linearity of the
polyimide backbone. Generally, polyimides synthesized from para-isomers exhibit higher
thermal stability and mechanical strength due to their rigid, linear structures that facilitate dense
chain packing and strong intermolecular forces.[1][2] Conversely, meta- and ortho-isomers
introduce kinks and bends in the polymer chain, leading to less efficient packing, increased free
volume, and consequently, enhanced solubility and lower glass transition temperatures.[3][4]

Comparative Performance Data
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The following tables summarize the key performance indicators of polyimides synthesized from
different BAPS isomers when reacted with a common dianhydride, pyromellitic dianhydride
(PMDA), unless otherwise specified.

Table 1: Thermal Properties of PMDA-BAPS Polyimides

Glass Transition 5% Weight Loss Coefficient of
BAPS Isomer Temperature (Tg) Temperature (Td5) Thermal Expansion

(°C) (°C) (CTE) (ppm/K)
p-BAPS 452[1] 550[1] 2.89[2]

6.39 (40-100°C),
49.52 (150-300°C)[2]

m-BAPS

Note: Data for m-BAPS with PMDA was limited in the searched literature. The CTE values for
m-BAPS are from a study using a different dianhydride but illustrate the trend of higher CTE for
meta-isomers.

Table 2: Mechanical Properties of PMDA-BAPS Polyimides

Tensile Strength Tensile Modulus Elongation at
BAPS Isomer

(MPa) (GPa) Break (%)
p-BAPS 168[1] 5.2[1]
m-BAPS

Note: Comprehensive mechanical property data for a direct comparison of PMDA-BAPS
isomers was not available in the provided search results. The data for p-BAPS is from a study
optimizing film performance.

Table 3: Dielectric Properties of BAPS-based Polyimides (at 1 MHz)
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BAPS Isomer (with

. . Dielectric Constant (DKk) Dielectric Loss (Df)
Dianhydride)

4,4'-BAPS (with DSDA)

p-BAPS (with BPDA)

m-BAPS (with BPDA)

Note: Specific dielectric data for BAPS isomers was not explicitly found in the search results.
However, it is generally observed that polyimides with less regular structures, such as those
from meta-isomers, may exhibit lower dielectric constants due to reduced chain packing.[5]

Table 4: Solubility of BAPS-based Polyimides

BAPS Isomer NMP DMAc DMSO m-cresol
Polyimides from

Soluble Soluble Soluble Soluble
1,2-diamines
Polyimides from Insoluble/Partiall Insoluble/Partiall Insoluble/Partiall Insoluble/Partiall
1,4-diamines y Soluble y Soluble y Soluble y Soluble

Note: This table reflects a general trend observed for polyimides based on isomeric diamines.
[3][4] Polyimides derived from diamines with less linear structures (analogous to meta- or ortho-
BAPS) tend to have better solubility in organic solvents.[6][7][8][9]

Experimental Protocols
Synthesis of Poly(amic acid) and Polyimide Film
Formation

A representative two-step polycondensation method is employed for the synthesis of
polyimides from BAPS isomers and a dianhydride.[10]

e Poly(amic acid) Synthesis: In a dry, nitrogen-purged flask, the BAPS isomer is dissolved in a
polar aprotic solvent such as N-methyl-2-pyrrolidinone (NMP) or N,N-dimethylacetamide
(DMAC).[10] An equimolar amount of the dianhydride is then added portion-wise to the stirred
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solution at room temperature. The reaction is continued for 24 hours to yield a viscous
poly(amic acid) solution.[10]

Film Casting and Thermal Imidization: The poly(amic acid) solution is cast onto a clean glass
substrate. The cast film is then subjected to a staged thermal curing process in an oven. A
typical curing cycle involves heating at 80°C for 5 hours, followed by successive heating at
higher temperatures, for instance, 125°C for 2 hours, 150°C for 2 hours, 180°C for 1 hour,
200°C for 1 hour, 250°C for 1 hour, and finally at 300°C for 30 minutes to complete the
conversion of the poly(amic acid) to the corresponding polyimide.[10]

Characterization Techniques

Thermal Analysis: Glass transition temperatures (Tg) are determined using Differential
Scanning Calorimetry (DSC) or Dynamic Mechanical Thermal Analysis (DMTA).[11]
Thermogravimetric Analysis (TGA) is used to evaluate the thermal stability of the polyimides,
typically by determining the temperature at which 5% weight loss (Td5) occurs in a nitrogen
atmosphere.[10][11]

Mechanical Testing: The tensile properties of the polyimide films, including tensile strength,
tensile modulus, and elongation at break, are measured using a universal testing machine
according to standardized procedures.[1][12]

Dielectric Analysis: The dielectric constant and dielectric loss are measured over a range of
frequencies using an impedance analyzer with a dielectric test fixture.[13][14]

Solubility Test: The solubility of the polyimide films is qualitatively assessed by observing
their dissolution in various organic solvents at room temperature and upon heating.[6]

Visualizing Structure-Property Relationships

The following diagrams illustrate the logical flow from monomer structure to polymer properties

and a typical experimental workflow.
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Caption: Relationship between BAPS isomer structure and polyimide properties.
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Caption: Experimental workflow for polyimide synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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